molecular formula C9H12N2O2 B8478313 Methyl 1-(2-methylprop-1-enyl)-1H-pyrazole-3-carboxylate

Methyl 1-(2-methylprop-1-enyl)-1H-pyrazole-3-carboxylate

Cat. No.: B8478313
M. Wt: 180.20 g/mol
InChI Key: BNEYHPRDIKKWDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(2-methylprop-1-enyl)-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

methyl 1-(2-methylprop-1-enyl)pyrazole-3-carboxylate

InChI

InChI=1S/C9H12N2O2/c1-7(2)6-11-5-4-8(10-11)9(12)13-3/h4-6H,1-3H3

InChI Key

BNEYHPRDIKKWDT-UHFFFAOYSA-N

Canonical SMILES

CC(=CN1C=CC(=N1)C(=O)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared using the procedure described in Example 17(a) starting from methyl 1H-pyrazole-3-carboxylate (8 g, 63.4 mmol) and 1-bromo-2-methyl propene (12.7 g, 95.2 mmol). The product was purified with flash chromatography. Yield 2.4 g. 1H-NMR (400 MHz; CDCl3): δ 1.81 (d, 3H), 1.87 (d, 3H), 3.93 (s, 3H), 6.70 (d, 1H), 6.87 (d, 1H), 7.47 (d, 1H).
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
12.7 g
Type
reactant
Reaction Step Two

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